Cas no 87583-89-9 ((1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine)

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine structure
87583-89-9 structure
Product Name:(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine
CAS No:87583-89-9
MF:C8H18N2
MW:142.241921901703
MDL:MFCD00671528
CID:61094
PubChem ID:87568887
Update Time:2024-10-26

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • Dimethylcyclohexanediamine
    • (1S,2S)-(+)-N,N-Dimethylcyclohexane-1,2-diamine
    • Trans-(1S,2S)N,N'-Dimethyl-cyclohexane-1,2-diamine
    • (S,S)-(+)-N,N'-Dimethyl-1,2-cyclohexanediamine
    • (1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine
    • (1S,2S)-N,N'-Dimethyl-1,2-cyclohexanediamine
    • trans-(1S,2S)-N,N'-Dimethylcyclohexane-1,2-diamine
    • (1S,2S)-1-N,2-N-dimethylcyclohexane-1,2-diamine
    • (1S,2S)-N,N'-Bis-methyl-1,2-cyclohexane-diamine
    • (S,S)-(+)-N,N′-DiMethyl-1,2-cyclohexanediaMine
    • (1S,2S)-(+)-1,2-Bis(methylamino)cyclohexane
    • (S,S)-N,N'-Dimethyl-1,2-diaminocyclohexane
    • (1S,2S)-N1,N2-Dimethyl-1,2-cyclohexanediamine (ACI)
    • 1,2-Cyclohexanediamine, N,N′-dimethyl-, (1S,2S)- (9CI)
    • 1,2-Cyclohexanediamine, N,N′-dimethyl-, (1S-trans)- (ZCI)
    • (1S,2S)-N,N′-Dimethyl-1,2-cyclohexanediamine
    • (S,S)-N,N′-Dimethyl-1,2-cyclohexanediamine
    • (S,S)-N,N′-Dimethyl-1,2-diaminocyclohexane
    • trans-(1S,2S)-N,N'-Dimethyl-1,2-Cyclohexanediamine
    • trans-(1s,2s)-n,n'-bismethyl-1,2-cyclohexane-diamine
    • (1S,2S)-N~1~,N~2~-Dimethylcyclohexane-1,2-diamine
    • SY005044
    • (1S,2 S)-N,N'-dimethylcyclohexane-1,2-diamine
    • (1s,2s)-n,n'-bismethyl-1,2-cyclohexane-diamine
    • MFCD00671528
    • 1,2-Cyclohexanediamine, N,N'-dimethyl-, (1S,2S)-
    • (1s,2s)-n1,n2-dimethylcyclohexane-1,2-diamine
    • (1s,2s)-n,n'-dimethyl-cyclohexane-1,2-diamine
    • (S,S)-(+)-N,N'-Dimethyl-1,2-cyclohexanediamine, >=97.0% (GC)
    • D2460
    • (1S,2S)-N,N'-dimethyl cyclohexane-1,2-diamine
    • DS-11772
    • trans-N,N'-Dimethylcyclohexane-1,2-diamine
    • JRHPOFJADXHYBR-YUMQZZPRSA-N
    • AKOS006237679
    • EN300-6994739
    • (1S,2S)N,N'-bismethyl-1,2-cyclohexane-diamine
    • (1S,2S) N,N'-bismethyl-1,2-cyclohexane-diamine
    • (1S,2S)- N,N'-Dimethyl-1,2-cyclohexanediamine
    • (1S,2S)-N,N'-dimethylcyclohexane-1,2-diamine
    • (1S,2S)-N.N'-dimethyl cyclohexane-1,2-diamine
    • DTXSID40550514
    • AC-9570
    • (1S,2S)- N,N inverted exclamation mark -Dimethyl-1,2-cyclohexanediamine
    • SCHEMBL145249
    • CS-W013321
    • 87583-89-9
    • (1 S,25)-N1,N2-dimethylcyclohexane-1,2-diamine
    • AKOS015850677
    • MDL： MFCD00671528
    • Inchi： 1S/C8H18N2/c1-9-7-5-3-4-6-8(7)10-2/h7-10H,3-6H2,1-2H3/t7-,8-/m0/s1
    • InChI Key： JRHPOFJADXHYBR-YUMQZZPRSA-N
    • SMILES： N([C@H]1CCCC[C@@H]1NC)C

Computed Properties

  • Exact Mass: 142.14700
  • Monoisotopic Mass: 142.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.902
  • Melting Point: 41.0 to 47.0 deg-C
  • Boiling Point: 186.8°C at 760 mmHg
  • Flash Point: Fahrenheit: 165.2 ° f
    Celsius: 74 ° c
  • Refractive Index: 145 ° (C=4, CHCl3)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 24.06000
  • LogP: 1.51820
  • Solubility: Not determined
  • Specific Rotation: 145 º (c=4.47 in chloroform)
  • Optical Activity: [α]/D +145±5°, c = 4.47 in chloroform

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Security Information

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Customs Data

  • HS CODE：2921300090
  • Customs Data：

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600578-1g
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 87583-89-9 97%
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(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Production Method

Production Method 1

122743-11-7 122743-11-7
87583-89-9 87583-89-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Scope of the reductive coupling of aromatic aldimines using low-valent titanium reagents to form 1,2-diarylethylenediamines
Betschart, Claudia; et al, Helvetica Chimica Acta, 1988, 71(8), 1999-2021

Production Method 2

21436-03-3 21436-03-3
87583-89-9 87583-89-9
Reaction Conditions
1.1 Reagents: Triethylamine
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
Synthesis and characterization of both enantiomers of a chiral C60 derivative with C2 symmetry
Maggini, Michele; et al, Tetrahedron Letters, 1995, 36(16), 2845-6

Production Method 3

21436-03-3 21436-03-3
87583-89-9 87583-89-9
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Benzene
2.1 Catalysts: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
(1S,2S)-1,2-Diaminocyclohexane
Kouklovsky, Cyrille; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 4

109-94-4 109-94-4
21436-03-3 21436-03-3
87583-89-9 87583-89-9
Reaction Conditions
1.1 -
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Scope of the reductive coupling of aromatic aldimines using low-valent titanium reagents to form 1,2-diarylethylenediamines
Betschart, Claudia; et al, Helvetica Chimica Acta, 1988, 71(8), 1999-2021

Production Method 5

87583-89-9 87583-89-9
68737-65-5 68737-65-5
Reaction Conditions
1.1 Solvents: Water ;  cooled; 5 h, 80 °C
2.1 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Dichloromethane ;  cooled; 6 h, rt
3.1 Reagents: Ammonium chloride Solvents: Water ;  5 h, 110 °C
4.1 Reagents: 2,3-Dihydroxybutanedioic acid Solvents: Ethanol ;  1 h, rt → reflux; reflux → rt
4.2 Reagents: Potassium hydroxide Solvents: Dichloromethane ,  Water ;  pH 9 - 10, rt
4.3 Reagents: 2,3-Dihydroxybutanedioic acid ;  1 h, reflux
Reference
An efficient synthesis of enantiomerically pure trans-N1,N2-dimethylcyclohexane-1,2-diamine
Shen, Yan-Hong; et al, Journal of Chemical Research, 2013, 37(4), 191-192

Production Method 6

942606-10-2 942606-10-2
87583-89-9 87583-89-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
(1S,2S)-1,2-Diaminocyclohexane
Kouklovsky, Cyrille; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-23

Production Method 7

942606-10-2 942606-10-2
87583-89-9 87583-89-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Chiral platinum(II) metallointercalators with potent in vitro cytotoxic activity
Fisher, Dianne M.; et al, ChemMedChem, 2007, 2(4), 488-495

Production Method 8

942606-10-2 942606-10-2
87583-89-9 87583-89-9
Reaction Conditions
1.1 Catalysts: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
(1S,2S)-1,2-Diaminocyclohexane
Kouklovsky, Cyrille; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 9

21436-03-3 21436-03-3
87583-89-9 87583-89-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Benzene ,  Water
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
(1S,2S)-1,2-Diaminocyclohexane
Kouklovsky, Cyrille; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-23

Production Method 10

21436-03-3 21436-03-3
87583-89-9 87583-89-9
Reaction Conditions
Reference
Establishing the Critical Role of Oriented Aggregation in Molecular Solid State Fluorescence Enhancement
Srujana, P.; et al, Chemistry - A European Journal, 2018, 24(8), 1784-1788

Production Method 11

21436-03-3 21436-03-3
87583-89-9 87583-89-9
Reaction Conditions
1.1 -
2.1 Reagents: Lithium aluminum hydride
Reference
Chiral platinum(II) metallointercalators with potent in vitro cytotoxic activity
Fisher, Dianne M.; et al, ChemMedChem, 2007, 2(4), 488-495

Production Method 12

67579-81-1 67579-81-1
87583-89-9 87583-89-9
68737-65-5 68737-65-5
Reaction Conditions
1.1 Reagents: 2,3-Dihydroxybutanedioic acid Solvents: Ethanol ;  1 h, rt → reflux; reflux → rt
1.2 Reagents: Potassium hydroxide Solvents: Dichloromethane ,  Water ;  pH 9 - 10, rt
1.3 Reagents: 2,3-Dihydroxybutanedioic acid ;  1 h, reflux
Reference
An efficient synthesis of enantiomerically pure trans-N1,N2-dimethylcyclohexane-1,2-diamine
Shen, Yan-Hong; et al, Journal of Chemical Research, 2013, 37(4), 191-192

Production Method 13

51066-08-1 51066-08-1
87583-89-9 87583-89-9
68737-65-5 68737-65-5
Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ;  5 h, 110 °C
2.1 Reagents: 2,3-Dihydroxybutanedioic acid Solvents: Ethanol ;  1 h, rt → reflux; reflux → rt
2.2 Reagents: Potassium hydroxide Solvents: Dichloromethane ,  Water ;  pH 9 - 10, rt
2.3 Reagents: 2,3-Dihydroxybutanedioic acid ;  1 h, reflux
Reference
An efficient synthesis of enantiomerically pure trans-N1,N2-dimethylcyclohexane-1,2-diamine
Shen, Yan-Hong; et al, Journal of Chemical Research, 2013, 37(4), 191-192

Production Method 14

20431-81-6 20431-81-6
87583-89-9 87583-89-9
68737-65-5 68737-65-5
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Dichloromethane ;  cooled; 6 h, rt
2.1 Reagents: Ammonium chloride Solvents: Water ;  5 h, 110 °C
3.1 Reagents: 2,3-Dihydroxybutanedioic acid Solvents: Ethanol ;  1 h, rt → reflux; reflux → rt
3.2 Reagents: Potassium hydroxide Solvents: Dichloromethane ,  Water ;  pH 9 - 10, rt
3.3 Reagents: 2,3-Dihydroxybutanedioic acid ;  1 h, reflux
Reference
An efficient synthesis of enantiomerically pure trans-N1,N2-dimethylcyclohexane-1,2-diamine
Shen, Yan-Hong; et al, Journal of Chemical Research, 2013, 37(4), 191-192

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Raw materials

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Preparation Products

(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:87583-89-9)(1S,2S)-(+)-N,N-二甲基-1,2-环己二胺
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Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87583-89-9)(1S,2S)-N,N'-Dimethyl-1,2-cyclohexanediamine
Order Number:1639588
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87583-89-9)(1S,2S)-(+)-N,N-二甲基-1,2-环己二胺
LE1639588
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:87583-89-9)(1S,2S)-N,N'-Dimethyl-1,2-cyclohexanediamine
1639588
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
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